Cas no 26818-53-1 (Ethanedithioamide,N1,N2-bis(1-methylpropyl)-)

Ethanedithioamide,N1,N2-bis(1-methylpropyl)- structure
26818-53-1 structure
Product Name:Ethanedithioamide,N1,N2-bis(1-methylpropyl)-
CAS No:26818-53-1
MF:C10H20N2S2
MW:232.409199714661
CID:272097
PubChem ID:3032825
Update Time:2025-04-19

Ethanedithioamide,N1,N2-bis(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanedithioamide,N1,N2-bis(1-methylpropyl)-
    • N,N'-di(butan-2-yl)ethanedithioamide
    • 26818-53-1
    • BRN 1776262
    • 4-04-00-00622 (Beilstein Handbook Reference)
    • DTXSID70949619
    • N,N-Di-sec-butyl dithiooxamide
    • OXAMIDE, N,N'-DI-sec-BUTYLDITHIO-
    • N~1~,N~2~-Di(butan-2-yl)ethanebis(thioamide)
    • Inchi: 1S/C10H20N2S2/c1-5-7(3)11-9(13)10(14)12-8(4)6-2/h7-8H,5-6H2,1-4H3,(H,11,13)(H,12,14)
    • InChI Key: SWSRADGPGOTAJT-UHFFFAOYSA-N
    • SMILES: S=C(C(NC(C)CC)=S)NC(C)CC

Computed Properties

  • Exact Mass: 232.107
  • Monoisotopic Mass: 232.10679
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.1331 (rough estimate)
  • Boiling Point: 296.2°C at 760 mmHg
  • Flash Point: 132.9°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 24.06
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